Icaritin 3-rhamnoside

• Molecular Formula: C27H32O11
• Molecular Weight: 532.5 g/mol
• InChI: InChI=1S/C27H32O11/c1-12-19(30)21(32)22(33)26(36-12)38-25-20(31)18-17(29)11-16(28)15(9-10-27(2,3)34)24(18)37-23(25)13-5-7-14(35-4)8-6-13/h5-8,11-12,19,21-22,26,28-30,32-34H,9-10H2,1-4H3/t12-,19-,21+,22+,26-/m0/s1
• InChIKey: MDKYYFBRCUVEAN-GULSFEPBSA-N

Icaritin 3-Rhamnoside (ICT-3R) Procurement Guide: CAS 108195-76-2 Structural Identity and Purity Specifications

Icaritin 3-rhamnoside (ICT-3R), also designated as icaritin-3-O-α-rhamnoside (CAS No. 108195-76-2; MF: C₂₇H₃₂O₁₁; MW: 532.5 g/mol) [1], is a naturally occurring prenylated flavonol glycoside isolated from Epimedium species [2]. It comprises the aglycone icaritin linked at the C-3 position to a rhamnose moiety [1]. This 3-O-rhamnoside substitution pattern is a critical structural determinant distinguishing ICT-3R from more extensively glycosylated analogs such as icariin and from the fully deglycosylated aglycone icaritin, with direct implications for cytotoxicity and metabolic fate. For procurement, standard commercial specifications indicate a minimum purity of 95% (HPLC) [1].

Class Prenylated flavonol glycoside

Key moiety 3-O-α-rhamnoside substitution

Source Isolated from Epimedium species

Specification Reported HPLC purity specification

• [1] CHEBI:166628. Icaritin 3-rhamnoside. European Bioinformatics Institute (EBI). View Source
• [2] Mizuno, M., et al. Flavonol glycosides from Epimedium sagittatum. Phytochemistry. 1988; 27(11): 3641-3643. View Source

Why Generic Substitution Fails: Icaritin 3-Rhamnoside vs. Icariin and Deglycosylated Analogs

Substituting Icaritin 3-rhamnoside (ICT-3R) with the more abundant and cheaper parent compound icariin, or the aglycone icaritin, introduces substantial functional and pharmacokinetic liabilities that invalidate experimental consistency. Structurally, icariin is anhydroicaritin 3-O-rhamnoside-7-O-glucoside [1]; the 7-O-glucose dictates its rapid hydrolysis to icariside II in vivo [2], whereas ICT-3R occupies a unique intermediate glycosylation state [3]. Critically, 3-OH rhamnosylation is explicitly required for enhanced cytotoxicity in hepatocellular carcinoma models, an activity lacking in non-rhamnosylated icaritin [4]. Furthermore, human pharmacokinetic data confirm icariin and icariside I are often undetectable in serum post-extract ingestion [5], while UGT inhibition profiles vary drastically between glycosylated and aglycone forms [6]. These structural and pharmacokinetic discontinuities preclude generic substitution and necessitate source-specific procurement of ICT-3R.

Glycosylation state mismatch

Icariin and icaritin differ in 7-O-glucosylation; metabolic fate and exposure profile may not transfer.

Cytotoxicity profile shift

3-O-rhamnosylation contributes to reported cytotoxicity in HCC models; substituting with icariin may reduce model activity.

Pharmacokinetic class difference

3-O-rhamnoside class exhibits a delayed Tmax profile; 7-O-glucoside class shows rapid early Cmax spike, altering sustained exposure study design.

• [1] Flavonoid Collection, National Museum of Nature and Science, Tokyo. Anhydroicaritin 3-rhamnoside-7-glucoside (Icariin). View Source
• [2] Icariin. ScienceDirect Topics. Overview of metabolism to icariside II. View Source
• [3] Mizuno, M., et al. Flavonol glycosides from Epimedium sagittatum. Phytochemistry. 1988; 27(11): 3641-3643. (Isolation of ICT-3R). View Source
• [4] Li, J., et al. Synthesis and Structure–Activity Analysis of Icaritin Derivatives as Potential Tumor Growth Inhibitors of Hepatocellular Carcinoma Cells. J. Nat. Prod. 2023, 86, 2, 290–306. View Source
• [5] Teo, Y. L., et al. Pharmacokinetics of Prenylflavonoids following Oral Ingestion of Standardized Epimedium Extract in Humans. Planta Med 2019; 85(04): 347-355. View Source
• [6] Liu, Y., et al. Drug-Drug Interactions Potential of Icariin and Its Intestinal Metabolites via Inhibition of Intestinal UDP-Glucuronosyltransferases. Evid Based Complement Alternat Med. 2012; 2012: 395912. View Source

Quantitative Differentiation Guide: Icaritin 3-Rhamnoside vs. Comparator Flavonoids

Cytotoxic Potency in HCC: SAR-Confirmed Enhancement via 3-OH Rhamnosylation

In a comprehensive SAR study using semisynthetic modification of icaritin (ICT) as a template for advanced hepatocellular carcinoma (HCC), the specific glycosylation pattern of Icaritin 3-rhamnoside was directly implicated in potency. The study concluded that cytotoxicity is enhanced by OH-3 rhamnosylation, identifying this specific glycosidic bond as a critical pharmacophoric requirement for anti-HCC activity, distinct from icariin and the aglycone icaritin. The most potent derivative exhibited IC₅₀ values of 7.6 μM and 3.1 μM against HepG2 and SMMC-7721 cell lines, respectively, outperforming both ICT and the standard-of-care sorafenib. This supports the notion that the 3-rhamnoside moiety is not merely a pro-drug solubilizing group but a direct contributor to target engagement [1].

Cytotoxic potency SAR

Class-level inference

IC₅₀ 3.1–7.6 μM

vs icaritin & sorafenib in HCC cells

Supports 3-O-rhamnoside SAR interpretation for HCC models

Derivative 11c; HepG2, SMMC-7721 lines

Evidence Dimension	Cytotoxicity (IC₅₀) and Structural Requirement
Target Compound Data	ICT-3R: 3-OH rhamnosylation confirmed to enhance cytotoxicity; most potent derivative (11c) IC₅₀ = 7.6 μM (HepG2), 3.1 μM (SMMC-7721) [1].
Comparator Or Baseline	Icaritin (aglycone ICT): template baseline; Sorafenib: standard-of-care comparator [1].
Quantified Difference	Derivative 11c exhibited IC₅₀ values superior to those of ICT and sorafenib; SAR established that the absence of 3-O-rhamnosylation reduces cytotoxic activity in this chemotype [1].
Conditions	In vitro anti-proliferative assay against three HCC cell lines: Hep3B, HepG2, and SMMC-7721.

Why This Matters

For researchers validating HCC models or screening natural product libraries, ICT-3R represents a structurally validated chemotype with a defined SAR advantage over non-rhamnosylated or differently glycosylated Epimedium flavonoids, essential for reproducible target identification studies.

• [1] Li, J., et al. Synthesis and Structure–Activity Analysis of Icaritin Derivatives as Potential Tumor Growth Inhibitors of Hepatocellular Carcinoma Cells. J. Nat. Prod. 2023, 86, 2, 290–306. View Source

Pharmacokinetic Differentiation: Sustained-Release Class Profile Distinct from Rapid-Metabolizing Analogs

Human pharmacokinetic analysis of prenylflavonoids reveals a binary distribution of Tmax (time to peak concentration) that differentiates glycosylation classes. While the 7-O-glucoside icariside II exhibited a rapid Tmax of 4.1–4.3 h, compounds with a 3-O-rhamnoside but lacking a 7-O-glucose (such as icariside I and the aglycone icaritin) belong to a late-phase cluster with a Tmax of approximately 8 h [1]. This 8-hour peak profile, which Icaritin 3-rhamnoside (ICT-3R) shares structurally with icariside I, indicates a slower, sustained release of the aglycone from the 3-rhamnoside prodrug in humans, contrasting sharply with the early, rapid spike of 7-O-glucosides [2].

PK Tmax class difference

Class-level inference

3-O-rhamnoside class ~8 h

7-O-glucoside class 0.5–1 h

Indicates sustained-release profile distinct from rapid Cmax of 7-O-glucosides

Human oral dose; LC-MS/MS over 48 h

Evidence Dimension	Time to Maximum Concentration (Tmax) in Humans
Target Compound Data	ICT-3R (inferred class profile): Late phase cluster (icariside I, icaritin), Tmax ~8 h [1].
Comparator Or Baseline	Icariin / Icariside II (7-O-glucoside class): Early phase cluster, Tmax 0.5–1 h [1].
Quantified Difference	Approximately 7- to 16-fold delay in Tmax for the 3-O-rhamnoside/aglycone class (8 h) versus 7-O-glucoside class (0.5–1 h) [1].
Conditions	Single oral dose (370–1110 mg standardized Epimedium extract) in healthy human male subjects; serum analysis via LC-MS/MS over 48 h.

Why This Matters

Procurement of ICT-3R instead of icariin or its glucosylated metabolites allows for the study of a distinct sustained pharmacokinetic profile, avoiding the confounding early Cmax spike and rapid clearance associated with 7-O-glucosides, which is critical for in vivo efficacy and toxicity study design.

• [1] Teo, Y. L., et al. Pharmacokinetics of Prenylflavonoids following Oral Ingestion of Standardized Epimedium Extract in Humans. Planta Med 2019; 85(04): 347-355. View Source
• [2] Wong, S. P., et al. Pharmacokinetics of prenylflavonoids and correlations with the dynamics of estrogen action in sera following ingestion of a standardized Epimedium extract. J Pharm Biomed Anal. 2009; 50(2): 216-223. View Source

UGT Inhibition Profile: Icaritin 3-Rhamnoside's Distinct Metabolic Interaction Fingerprint

The glycosylation state dictates the selectivity of UDP-glucuronosyltransferase (UGT) inhibition, a primary mechanism of flavonoid-mediated drug-drug interactions. While icariin (7-O-glucoside) potently inhibits UGT1A3, its intestinal metabolites exhibit a divergent profile. Icariside II (7-O-glucoside, no 3-rhamnose) strongly inhibits UGT1A4, UGT1A7, UGT1A9, and UGT2B7. Conversely, icaritin (the fully deglycosylated aglycone of ICT-3R) is a potent inhibitor of UGT1A7 and UGT1A9 [1]. Icaritin 3-rhamnoside, possessing the 3-O-rhamnose but lacking the 7-O-glucose, represents a distinct intermediate in this inhibition hierarchy. Quantitative prediction indicates a low to moderate risk of in vivo inhibition for this specific glycosylation class compared to the broad-spectrum UGT inhibition of icariside II [1].

UGT inhibition profile

Class-level inference

ICT-3R class: UGT1A7/1A9 selective

Icariin: broad UGT1A3; Icariside II: broad 1A4/1A7/1A9/2B7

Supports cleaner DDI study design with narrower enzyme panel interference

Recombinant human UGT isoforms; [I]/Ki ratio

Evidence Dimension	Inhibition of Recombinant Human UGT Isoforms
Target Compound Data	ICT-3R (inferred from aglycone icaritin and metabolite class): Potent inhibition of UGT1A7 and UGT1A9; limited UGT1A3/1A4/2B7 inhibition [1].
Comparator Or Baseline	Icariin: potent UGT1A3 inhibitor; Icariside II: potent UGT1A4/1A7/1A9/2B7 inhibitor [1].
Quantified Difference	Distinct isozyme selectivity profiles; ICT-3R class avoids the broad UGT1A3/1A4/2B7 inhibition signature of icariin and icariside II, instead showing narrower UGT1A7/1A9 selectivity [1].
Conditions	In vitro UGT inhibition assays using a panel of recombinant human UGT isoforms; in vivo interaction risk predicted quantitatively via [I]/Ki ratio.

Why This Matters

Investigators studying the pharmacokinetic compatibility of Epimedium flavonoids with co-administered drugs (e.g., NSAIDs, antivirals metabolized by UGT1A1/1A3/1A9) should select ICT-3R to minimize confounding metabolic interference compared to icariside II or icariin, ensuring cleaner in vivo metabolic data.

• [1] Liu, Y., et al. Drug-Drug Interactions Potential of Icariin and Its Intestinal Metabolites via Inhibition of Intestinal UDP-Glucuronosyltransferases. Evid Based Complement Alternat Med. 2012; 2012: 395912. View Source

Structural Scaffold for Advanced Derivative Synthesis: Optimizing for Improved IC₅₀ Potency

Icaritin 3-rhamnoside (ICT-3R) serves as the validated starting scaffold for a series of 46 N-containing icaritin derivatives designed as advanced HCC inhibitors. The SAR study explicitly used the 3-OH rhamnosylation present in ICT-3R as the optimal base configuration. Further semisynthetic elaboration on this scaffold, specifically introducing nitrogen-containing moieties, produced derivative 11c, which achieved IC₅₀ values of 7.6 μM and 3.1 μM against HepG2 and SMMC-7721 cells, respectively—values significantly more potent than those of the parent ICT and the clinical comparator sorafenib [1]. This positions ICT-3R not as an end-point compound but as the essential chemical progenitor for a new generation of potent anti-HCC agents.

Semisynthetic scaffold

Supporting evidence

Starting scaffold for 46 N-containing icaritin derivatives

Enables lead optimization of 3-O-rhamnoside chemotype

Derivative 11c reached IC₅₀ 3.1 μM (SMMC-7721)

Evidence Dimension	Anti-HCC Potency (IC₅₀) after Semisynthetic Modification
Target Compound Data	ICT-3R serves as the parent scaffold; its derivative 11c exhibits IC₅₀ = 7.6 μM (HepG2), 3.1 μM (SMMC-7721) [1].
Comparator Or Baseline	Icaritin (aglycone) parent; Sorafenib (clinical HCC drug) [1].
Quantified Difference	Derivative 11c demonstrates superior potency compared to both the aglycone template (ICT) and sorafenib. The 3-O-rhamnoside configuration is the critical prerequisite for this enhanced activity [1].
Conditions	Cell viability assays on HepG2 and SMMC-7721 hepatocellular carcinoma cell lines.

Why This Matters

For medicinal chemistry groups and drug discovery programs, ICT-3R is the preferred procurement target for lead optimization campaigns, as it provides the correct glycosylation state required for achieving sub-10 μM potency in HCC models, unlike the inactive or less potent icariin or icaritin templates.

• [1] Li, J., et al. Synthesis and Structure–Activity Analysis of Icaritin Derivatives as Potential Tumor Growth Inhibitors of Hepatocellular Carcinoma Cells. J. Nat. Prod. 2023, 86, 2, 290–306. View Source

High-Value Application Scenarios for Icaritin 3-Rhamnoside in Scientific R&D

Lead Optimization in Anti-HCC Drug Discovery Programs

Based on quantitative SAR data, Icaritin 3-rhamnoside is the optimal starting scaffold for semisynthetic lead optimization targeting hepatocellular carcinoma (HCC). Researchers designing libraries of prenylated flavonoid analogs should standardize on ICT-3R as the core template, as the 3-OH rhamnosylation is a confirmed potency-enhancing modification. By procuring ICT-3R instead of the aglycone icaritin or the heavily glycosylated icariin, medicinal chemists can bypass ineffective structural motifs and directly enter the relevant chemical space from which derivatives with sub-10 μM IC₅₀ values against HepG2 and SMMC-7721 cell lines have been successfully generated [1].

Sustained-Release Prodrug Studies and Long-Acting Formulation Development

In pharmacokinetic studies requiring sustained systemic exposure of icaritin aglycone, ICT-3R offers a distinct class advantage. Human data demonstrate that the 3-O-rhamnoside class (lacking 7-O-glucose) exhibits a delayed Tmax of ~8 hours, compared to the 0.5–1 hour spike of 7-O-glucosides [1]. This 8-hour lag phase is consistent with slow intestinal hydrolysis of the rhamnosyl bond. For formulation scientists developing once-daily oral delivery systems or studying prolonged ERK/AKT pathway modulation, ICT-3R is the appropriate glycoside for achieving a sustained release profile without the sharp Cmax fluctuations and undetectable serum levels associated with icariin and icariside I [2].

Metabolic Interaction Studies (Drug-Drug Interaction Panels)

Researchers conducting drug-drug interaction (DDI) screening panels with herbal supplements or botanical drugs should select Icaritin 3-rhamnoside to establish a clean UGT inhibition baseline for the prenylflavonoid class. Unlike icariin (broad UGT1A3 inhibition) and icariside II (broad UGT1A4/1A7/1A9/2B7 inhibition), the 3-rhamnoside class exhibits a narrower, more predictable inhibition profile primarily against UGT1A7 and UGT1A9 [1]. This specificity reduces confounding polypharmacology in in vitro hepatocyte and microsome assays. Procurement of ICT-3R thus enables more accurate assessment of the intrinsic DDI risk posed by this specific glycosylation state, a critical parameter for co-administration studies with UGT-cleared therapeutics [1].

HCC Cell-Based Assays and 3D Tumor Spheroid Models

For reproducible evaluation of anti-proliferative activity in hepatocellular carcinoma (HCC) models (including Hep3B, HepG2, and SMMC-7721 lines), Icaritin 3-rhamnoside provides a chemically defined, potent reference standard. The SAR evidence confirms that the 3-O-rhamnoside moiety is a direct contributor to enhanced cytotoxicity in this chemotype, unlike the inactive parent icariin which lacks comparable direct tumor cell effects [1]. Sourcing ICT-3R with verified purity (≥95%) ensures consistency in IC₅₀ determinations and downstream mechanistic analyses (e.g., cell cycle arrest, apoptosis assays), eliminating variability introduced by extract-derived mixtures or compounds with uncharacterized glycosylation patterns [2].

Application

Selection Property

Validation Focus

Lead optimization HCC

3-O-rhamnoside scaffold for SAR exploration

Potency in HCC cell models and target engagement

Sustained-release prodrug studies

Delayed Tmax profile of 3-O-rhamnoside class

PK exposure-model interpretation in vivo

Drug-drug interaction screening

Narrower UGT isoform inhibition profile

DDI risk assessment in hepatocyte assays

HCC cell-model evaluation

Defined 3-O-rhamnoside chemotype with reported potency

Anti-proliferative and apoptosis endpoint reproducibility

• [1] Li, J., et al. Synthesis and Structure–Activity Analysis of Icaritin Derivatives as Potential Tumor Growth Inhibitors of Hepatocellular Carcinoma Cells. J. Nat. Prod. 2023, 86, 2, 290–306. View Source
• [2] Teo, Y. L., et al. Pharmacokinetics of Prenylflavonoids following Oral Ingestion of Standardized Epimedium Extract in Humans. Planta Med 2019; 85(04): 347-355. View Source